(2R,3R)-2-Tert-butyloxolane-3-carbohydrazide
Overview
Description
“(2R,3R)-2-Tert-butyloxolane-3-carbohydrazide” is a chemical compound with the CAS Number: 2140262-57-1. It has a molecular weight of 186.25 . The IUPAC name for this compound is (2R,3R)-2-(tert-butyl)tetrahydrofuran-3-carbohydrazide .
Physical and Chemical Properties This compound is a powder at room temperature .
Scientific Research Applications
Renewable Energy Sources
Renewable Gasoline and Solvents
A study by Harvey et al. (2016) highlights the potential of 2,3-Butanediol derivatives, closely related to "(2R,3R)-2-Tert-butyloxolane-3-carbohydrazide," in the production of renewable gasoline, solvents, and fuel additives. The research demonstrated that these compounds could serve as sustainable alternatives to traditional gasoline blending components and industrial solvents due to their high octane rating and low water solubility Harvey, Merriman, & Quintana, 2016.
Medicinal Chemistry
Renin Inhibitors
Thaisrivongs et al. (1987) described the synthesis of a compound structurally related to "(2R,3R)-2-Tert-butyloxolane-3-carbohydrazide," which serves as a renin inhibitor. This research is significant for its contributions to the development of treatments for hypertension and related cardiovascular diseases. The compound showed potent inhibitory effects on human plasma renin, marking it as a potential therapeutic agent Thaisrivongs, Pals, Kroll, Turner, & Han, 1987.
Materials Science
Catalysis and Oxidation Processes
Sutradhar et al. (2016) explored the use of Schiff bases, similar in reactivity to "(2R,3R)-2-Tert-butyloxolane-3-carbohydrazide," in the synthesis of metal complexes that act as catalysts for the oxidation of alcohols. This research offers insights into the development of more efficient and selective catalysts for industrial applications, potentially impacting the manufacturing of fine chemicals and pharmaceuticals Sutradhar, Alegria, Mahmudov, Silva, & Pombeiro, 2016.
Safety and Hazards
properties
IUPAC Name |
(2R,3R)-2-tert-butyloxolane-3-carbohydrazide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N2O2/c1-9(2,3)7-6(4-5-13-7)8(12)11-10/h6-7H,4-5,10H2,1-3H3,(H,11,12)/t6-,7-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QEATYYANKMYQAP-RNFRBKRXSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1C(CCO1)C(=O)NN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)[C@H]1[C@@H](CCO1)C(=O)NN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2-(dimethylamino)ethyl)-N-(6-fluorobenzo[d]thiazol-2-yl)-5-methylisoxazole-3-carboxamide hydrochloride](/img/structure/B2715457.png)
![6-phenyl-3-(pyrrolidin-1-ylcarbonyl)[1,2,3]triazolo[1,5-a]pyrazin-4(5H)-one](/img/structure/B2715459.png)
![7-(3,4-dimethylbenzoyl)-5-[(2-methoxyphenyl)methyl]-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-8-one](/img/structure/B2715460.png)
![N-[4-(azepan-1-ylsulfonyl)phenyl]-4-nitrobenzamide](/img/structure/B2715462.png)
![(E)-N-(2-methoxyphenyl)-5-methyl-7-styryl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide](/img/structure/B2715475.png)
![2,5-dichloro-N-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide](/img/structure/B2715476.png)
![5-(2-ethyl-5,8-dioxo-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,3]diazepin-3-yl)-2-methoxy-N-(3-methylbutyl)benzenesulfonamide](/img/structure/B2715477.png)
